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Substance Profile & Applications

3,3'-methylenebis[5-methyloxazolidine] (MBO) is a formaldehyde-releasing biocide that offers broad-

spectrum antimicrobial activity and is recognized for its anti-corrosive properties [1]. It is stable at elevated

temperatures (up to 186°C) and over a wide pH range, making it suitable for challenging industrial

environments [1].

Key Properties of 3,3'-methylenebis[5-methyloxazolidine] (MBO)

Property Specification / Value

CAS Number 66204-44-2 [1]

Molecular Formula C₉H₁₈N₂O₂ [1]

Appearance Colorless to pale yellow transparent liquid [1] [2]

Density (g/cm³ at 20°C) 1.03 - 1.062 [1]

pH (1% aqueous solution) 9.0 - 11.0 [1] [2]

Assay ≥75% - 92% [1] [2]
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Property Specification / Value

Mode of Action Formaldehyde releaser [1]

Mechanism of Action

MBO functions primarily as a formaldehyde releaser [1]. In an aqueous solution, it slowly hydrolyzes to

release its active components, 1-aminopropan-2-ol (isopropanolamine) and formaldehyde [1]. The

formaldehyde provides the potent, broad-spectrum bactericidal and fungicidal efficacy.

The released isopropanolamine contributes to the formulation's alkalinity (pH 9-11), creating an environment

less conducive to microbial growth and simultaneously providing anti-corrosive properties by forming a

protective layer on metal surfaces [1] [2]. The combination of microbial control and a protective alkaline

film gives MBO its dual functionality.

This release mechanism and its outcomes can be visualized as follows:

MBO in Hydraulic Fluid Hydrolysis in Water Released Components

Antimicrobial Activity
(Broad-spectrum)Formaldehyde

Anti-Corrosive Effect
(Alkaline Protection Layer)

Isopropanolamine

Click to download full resolution via product page

Application Protocol for Hydraulic Fluids

The U.S. Environmental Protection Agency (EPA) identifies use as an anti-corrosive agent in hydraulic fluids

as a significant approved application for MBO [3].

Recommended Dosing Guidelines
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Application Context
Recommended Dosage
(w/w%)

Note

Concentrate
Formulation

2.0% - 4.0% For preventive control during manufacturing [2]

In-Use (Tank
Supplement)

0.1% - 0.2% To eliminate bacterial growth in diluted fluids in

storage tanks [2]

Compatibility and Stabilization

MBO is suitable for both water-based and oil-based fluids, as it can be dispersed in oily cutting fluids
[1].

It demonstrates strong compatibility with other formulation components and provides long-lasting
performance [2].

Its thermal stability ensures efficacy even in high-temperature operating conditions [1].

Safety & Regulatory Considerations

Handling MBO requires careful attention to safety and environmental regulations.

Handling and Personal Protective Equipment (PPE): The U.S. EPA mandates the use of fully

enclosed equipment for unloading, processing, and using this substance to prevent exposure [3].
When engineering controls are not fully feasible, a comprehensive hazard communication program

and respiratory protection (with a NIOSH-assigned protection factor of at least 1,000) are required [3].
First Aid Measures:

Inhalation: Move to fresh air [1].
Skin contact: Wash immediately with plenty of soap and water. Remove contaminated clothing

and shoes [1].
Eye contact: Rinse immediately with plenty of water for at least 15 minutes and seek

immediate medical attention [1].
Environmental Release: Regulatory limits for release to water are set at 100 ppb for freshwater
and 40 ppb for saltwater [3]. Do not intentionally empty the substance or waste into drains [1].

Key Advantages Summary

Dual Functionality: Provides both potent antimicrobial protection and anti-corrosive action [1] [2].
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Application Flexibility: Effective as both a in-manufacture preservative and an in-use supplement

[1] [2].
Thermal Stability: Maintains performance under high-temperature conditions encountered in

industrial systems [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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